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Compound of Interest

Compound Name:

(4-Chlorophenyl)

(cyclopropyl)methanamine

hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Technical Monograph: (4-Chlorophenyl)
(cyclopropyl)methanamine Hydrochloride
High-Purity Synthesis, Characterization, and Handling Protocols

Part 1: Structural Disambiguation & Core Identity
Critical Note on Nomenclature: In chemical procurement and database searching, significant

confusion exists between two structural isomers. This guide focuses strictly on (4-
Chlorophenyl)(cyclopropyl)methanamine hydrochloride, a chiral

-substituted benzylamine derivative. It must not be confused with 1-[1-(4-
chlorophenyl)cyclopropyl]methanamine, which contains a methylene spacer.
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Property Details

IUPAC Name
(4-Chlorophenyl)(cyclopropyl)methanamine

hydrochloride

Common Name -Cyclopropyl-4-chlorobenzylamine HCl

CAS (Free Base) 123312-22-1

CAS (HCl Salt) 1185166-47-5

Molecular Formula

Molecular Weight 218.12 g/mol (Salt) / 181.66 g/mol (Base)

SMILES ClC1=CC=C(C(C2CC2)N)C=C1.Cl

Structural Class
Di-substituted methylamine; Pharmacophore for

monoamine reuptake inhibitors.[1][2]

Part 2: Physicochemical Profile
The introduction of the cyclopropyl group imparts unique steric and electronic properties

compared to isopropyl or cyclobutyl analogs (e.g., Desmethylsibutramine). The high ring strain

(~27.5 kcal/mol) of the cyclopropyl moiety requires specific handling to prevent ring-opening

decomposition.

Table 1: Physical & Chemical Properties
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Property Value / Observation Experimental Context

Appearance
White to off-white crystalline

solid

Recrystallized from

EtOH/Et₂O.

Melting Point 185–188 °C (Decomposition)

Standard capillary method;

sharp melting range indicates

high purity.

Solubility

Soluble: Methanol, DMSO,

Water (>10 mg/mL)Insoluble:

Hexane, Diethyl Ether

High polarity of the ammonium

salt drives aqueous solubility.

pKa (Calc.) ~9.5 (Conjugate acid)

Typical for

-branched primary

benzylamines.

Hygroscopicity Moderate

Requires storage in desiccated

environment; tends to clump

upon air exposure.

Stability
Acid Stable; Base Labile

(Oxidation)

The cyclopropyl ring is stable

to dilute mineral acids but

susceptible to radical ring

opening under oxidative

stress.

Part 3: Synthetic Methodology & Process Logic
Objective: Synthesize high-purity (4-Chlorophenyl)(cyclopropyl)methanamine HCl starting from

commercially available (4-Chlorophenyl)(cyclopropyl)methanone (CAS 6640-25-1).

Method Selection: Direct reductive amination is preferred over Grignard addition to nitriles to

minimize side reactions involving the cyclopropyl ring. The Leuckart-Wallach reaction or Oxime

Reduction are the two primary pathways. The protocol below utilizes the Oxime Reduction

route due to its milder conditions and higher functional group tolerance.

Workflow Diagram
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The following directed graph illustrates the critical path from precursor to isolated salt.

Purification Logic
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Figure 1: Synthetic pathway via oxime intermediate to prevent cyclopropyl ring opening.

Detailed Protocol: Oxime Reduction Route
Step 1: Formation of the Oxime

Reagents: Dissolve (4-Chlorophenyl)(cyclopropyl)methanone (1.0 eq) in Ethanol (10 vol).

Add Hydroxylamine hydrochloride (1.5 eq) and Pyridine (1.5 eq).

Reaction: Reflux the mixture for 3–5 hours. Monitor by TLC (20% EtOAc/Hexane). The

ketone spot (

) should disappear, replaced by the oxime spot (

).

Workup: Concentrate ethanol. Resuspend residue in water/DCM. Wash organic layer with

1N HCl (to remove pyridine), then Brine. Dry over ngcontent-ng-c1989010908="" _nghost-

ng-c3017681703="" class="inline ng-star-inserted">

.

Yield: Expect >90% yield of a viscous oil or low-melting solid (mixture of E/Z isomers).

Step 2: Reduction to Primary Amine
Critical Safety Note: Catalytic hydrogenation (H₂/Pd-C) carries a risk of opening the cyclopropyl

ring to a propyl chain. Zinc/Acetic Acid or LAH is preferred.
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Setup: Dissolve the oxime (1.0 eq) in glacial Acetic Acid (15 vol).

Addition: Cool to 10°C. Add Zinc dust (5.0 eq) portion-wise to control exotherm.

Kinetics: Stir vigorously at Room Temperature (RT) for 12 hours.

Workup: Filter off Zinc residues. Basify the filtrate with 4N NaOH (Caution: Exothermic) to pH

> 12.

Extraction: Extract with MTBE (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

). The amine is in the organic layer.[3]

Validation: Check LC-MS. Target mass

.

Step 3: Salt Formation (Hydrochloride)
Solvation: Dissolve the crude free amine oil in dry Diethyl Ether or 1,4-Dioxane (10 vol).

Precipitation: Cool to 0°C. Slowly bubble anhydrous HCl gas or add 4M HCl in Dioxane (1.1

eq) dropwise.

Observation: A white precipitate forms immediately.

Isolation: Filter the solid under

atmosphere (hygroscopic). Wash with cold ether.

Drying: Vacuum dry at 40°C over

.

Part 4: Analytical Validation & Quality Control
To ensure the integrity of the compound for biological assays, the following validation

parameters are mandatory.
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Analytical Logic Diagram
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Figure 2: QC workflow emphasizing structural confirmation and purity analysis.

Key Spectral Features (Expected)
NMR (400 MHz, DMSO-

):

8.6–8.9 (br s, 3H,

).

7.4–7.6 (m, 4H, Ar-H).

3.6 (d, 1H,

-NH).

1.3 (m, 1H, Cyclopropyl CH).

0.3–0.7 (m, 4H, Cyclopropyl

).

Note: The distinct high-field multiplets (0.3–0.7 ppm) confirm the intact cyclopropyl ring.
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Part 5: Safety & Handling (E-E-A-T)
Risk Assessment:

Acute Toxicity: Like many benzylamines, this compound is likely a CNS stimulant or

monoamine reuptake inhibitor. Handle as a potent bioactive agent.[4]

Corrosivity: The hydrochloride salt is acidic and an irritant to mucous membranes.

Storage: Store at -20°C. The free base readily absorbs

from air to form carbamates; the HCl salt is stable but hygroscopic.

First Aid Protocols:

Eye Contact: Rinse immediately with saline for 15 minutes.

Inhalation: Move to fresh air. If wheezing occurs, administer bronchodilators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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